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Compound of Interest

Compound Name:
3-Benzenesulfonylpropylamine

hydrochloride

Cat. No.: B1287049 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

Proper management of 3-Benzenesulfonylpropylamine hydrochloride is critical to ensure

laboratory safety and environmental protection. This guide provides clear, procedural

instructions for its disposal, designed for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential to mitigate risks associated with this

chemical.

Chemical and Physical Properties
A summary of the key quantitative data for 3-Benzenesulfonylpropylamine hydrochloride is

provided below for easy reference.
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Property Value

Molecular Formula C₉H₁₃NO₂S·HCl

Molecular Weight 235.73 g/mol

Appearance White crystalline powder

Melting Point 13 - 15 °C (55 - 59 °F)[1]

Boiling Point 251 - 252 °C (484 - 486 °F)[1]

Density 1.384 g/mL at 25 °C (77 °F)[1]

Storage Temperature 0 - 8 °C[2]

Hazard Profile
3-Benzenesulfonylpropylamine hydrochloride is classified with the following hazards:

Harmful if swallowed.[1][3]

Causes severe skin burns and eye damage.[1][3]

Harmful to aquatic life.[1]

Due to its hazardous nature, it is imperative that this compound is not disposed of through

standard laboratory drains or as regular waste.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 3-
Benzenesulfonylpropylamine hydrochloride. This procedure is designed to comply with

general laboratory safety standards and environmental regulations.

1. Personal Protective Equipment (PPE) and Preparation:

Minimum PPE: Before handling the chemical for disposal, ensure you are wearing

appropriate personal protective equipment. This includes:

Chemical-resistant gloves (e.g., nitrile).
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Safety goggles and a face shield.[3]

A laboratory coat.

Work Area: Conduct all disposal preparations within a chemical fume hood to avoid

inhalation of any dust or vapors.[4]

Waste Container: Obtain a designated and properly labeled hazardous waste container. The

container must be compatible with the chemical and clearly marked as "Hazardous Waste"

with the full chemical name.

2. Waste Segregation and Collection:

Solid Waste: Collect any solid 3-Benzenesulfonylpropylamine hydrochloride, including

residues from containers or spills, in the designated solid hazardous waste container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as weighing paper, gloves, and paper towels, must also be disposed of as hazardous waste

in the same container.

Solutions: If you have solutions containing this compound, they must be collected in a

designated liquid hazardous waste container. Do not mix with other incompatible waste

streams.

3. Labeling and Storage:

Labeling: Ensure the hazardous waste container is accurately labeled with the full chemical

name ("3-Benzenesulfonylpropylamine hydrochloride"), the associated hazards

(Corrosive, Harmful), and the date of accumulation.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials, while awaiting pickup by a

certified waste disposal service.[5] The storage temperature should be cool.[4]

4. Arranging for Professional Disposal:

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed chemical waste disposal contractor to arrange for the pickup and proper
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disposal of the waste.

Documentation: Maintain a record of the waste generated, including the amount and date of

disposal, as required by your institution and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3-
Benzenesulfonylpropylamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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